2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide features a pyrrolo[2,3-b]quinoxaline core substituted with:
- Position 1: A 2-phenylethyl group (C₆H₅-CH₂CH₂-), providing aromatic bulk.
- Position 3: A carboxamide moiety (-CONH-) with an N-cyclopropyl substituent, introducing rigidity and compactness.
The cyclopropyl group (C₃H₅) is notable for its sp³-hybridized carbons, which may enhance metabolic stability compared to linear alkyl chains. The 2-phenylethyl substituent likely influences π-π interactions in biological targets. While pharmacological data for this specific compound are unavailable in the provided evidence, structural analogs offer insights into structure-activity relationships (SAR) .
Properties
Molecular Formula |
C22H21N5O |
|---|---|
Molecular Weight |
371.4 g/mol |
IUPAC Name |
2-amino-N-cyclopropyl-1-(2-phenylethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide |
InChI |
InChI=1S/C22H21N5O/c23-20-18(22(28)24-15-10-11-15)19-21(26-17-9-5-4-8-16(17)25-19)27(20)13-12-14-6-2-1-3-7-14/h1-9,15H,10-13,23H2,(H,24,28) |
InChI Key |
KEKGFGIFFQAHCU-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)CCC5=CC=CC=C5)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide typically involves multi-step reactions. One common method includes the condensation of isatin with o-phenylenediamine, followed by cyclization and functionalization reactions . The reaction conditions often involve the use of catalysts such as Brønsted acids, including acetic, formic, or hydrochloric acid . Additionally, microwave irradiation and the use of nanoparticles like copper-doped CdS or cerium (IV) oxide have been explored to enhance reaction efficiency and yields .
Industrial Production Methods
Industrial production methods for this compound are still under development, with a focus on optimizing yield and purity. The use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, is being explored to make the process more sustainable .
Chemical Reactions Analysis
Types of Reactions
2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.
Substitution: Electrophilic and nucleophilic substitution reactions are possible, depending on the functional groups present.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Halogenating agents, nucleophiles like amines or thiols.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoxaline derivatives, while reduction can lead to the formation of amine-substituted products.
Scientific Research Applications
2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in pathways related to cell proliferation and apoptosis .
Comparison with Similar Compounds
The following table summarizes key structural analogs and their physicochemical properties:
*Calculated based on substituent contributions.
Structural and Functional Insights
a) 1-Position Substituents
- Aromatic Groups: The target compound’s 2-phenylethyl group (C₆H₅-CH₂CH₂-) is less polar than ’s 2-methoxybenzyl (C₆H₄(OCH₃)-CH₂-) but more lipophilic than ’s 2,5-dimethoxyphenyl.
b) N-Substituents on Carboxamide
- Cyclopropyl vs. Ethoxypropyl/Morpholinyl: The cyclopropyl group in the target compound offers steric rigidity, which may reduce metabolic degradation compared to flexible ethoxypropyl chains () .
c) Electronic Effects
- Methoxy and chlorine substituents () modulate electron density, affecting binding to targets like kinases or GPCRs. For example, chlorine’s electron-withdrawing nature may stabilize charge-transfer interactions .
Hypothesized Pharmacological Implications
While direct activity data are absent in the provided evidence, SAR trends suggest:
Lipophilicity and Bioavailability :
- Chlorinated derivatives () may exhibit longer half-lives due to increased logP but could face solubility challenges.
- The target compound’s cyclopropyl group balances lipophilicity and metabolic stability.
Target Engagement: The 2-phenylethyl group’s aromaticity may favor interactions with hydrophobic pockets in enzymes or receptors. Morpholine and ethoxy groups () could improve water solubility, beneficial for intravenous formulations .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
